Cas no 144635-02-9 (2-Pyridinemethanol, a-2-propen-1-yl-, (aS)-)

• Product name: 2-Pyridinemethanol, a-2-propen-1-yl-, (aS)-
• CAS No: 144635-02-9
• MF: C₉H₁₁NO
• MW: 149.19000
• CID: 108819
• PubChem ID: 14899362

2-Pyridinemethanol, a-2-propen-1-yl-, (aS)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinemethanol, a-2-propen-1-yl-, (aS)-
• 2-Pyridinemethanol,α-2-propenyl-,(alphaS)-(9CI)
• (RS)-1-(2-pyridyl)but-3-en-1-ol
• 1-(2-pyridinyl)but-3-en-1-ol
• 1-(2-pyridyl)-4-piperidinol
• 1-(2-pyridyl)piperidin-4-ol
• 1-(pyridin-2-yl)-4-piperidinol
• 1-(pyridin-2-yl)but-3-en-1-ol
• 1-(pyridin-2-yl)piperidin-4-ol
• 1-[2]pyridyl-but-3-en-1-ol
• 3,4,5,6-tetrahydro-2h-[1,2']bipyridinyl-4-ol
• 4-Hydroxy-1-(pyridin-2-yl)piperidine
• 4-Hydroxy-1-(pyridin-2-yl)-piperidine
• N-(2-Pyridyl)-4-piperidinol
• Oprea1_058373
• PubChem8032
• 144635-02-9
• 2-Pyridinemethanol,alpha-2-propenyl-,(alphaS)-(9CI)
• (S)-alpha-Allyl-2-pyridinemethanol
• SCHEMBL23610048
• (1S)-1-pyridin-2-ylbut-3-en-1-ol

• Inchi： InChI=1S/C9H11NO/c1-2-5-9(11)8-6-3-4-7-10-8/h2-4,6-7,9,11H,1,5H2/t9-/m0/s1
• InChI Key： CITJKEXGKDUPEL-VIFPVBQESA-N
• SMILES： C=CC[C@H](O)C1=NC=CC=C1

Computed Properties

• Exact Mass: 149.08400
• Monoisotopic Mass: 149.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.1Ų
• XLogP3: 1.1

Experimental Properties

• PSA: 33.12000
• LogP: 1.69110